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Compound of Interest

(R)-(4-Benzylmorpholin-2-
Compound Name:
yl)methanol hydrochloride

Cat. No.: B13652743

Get Quote

Executive Summary & Chemical Identity

(R)-4-benzyl-2-(hydroxymethyl)morpholine Hydrochloride is a critical chiral heterocyclic building
block used primarily in the synthesis of Neurokinin-1 (NK1) receptor antagonists (e.g.,
Aprepitant, Fosaprepitant) and norepinephrine reuptake inhibitors. Its value lies in the rigid
morpholine core which, when chirally pure, directs the pharmacophore vectors of the final drug
candidate with high precision.

Chemical Identification Data
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Specification

Common Name

(R)-4-benzyl-2-(hydroxymethyl)morpholine HCI

CAS Number (Free Base)

943442-96-4

CAS Number (S-Enantiomer)

132073-82-6

IUPAC Name

[(2R)-4-benzylmorpholin-2-ylJmethanol
hydrochloride

Molecular Formula

C12H17NO2 - HCI

Molecular Weight 243.73 g/mol (Salt); 207.27 g/mol (Base)
Chirality (R)-Configuration at C2 position

Appearance White to off-white crystalline solid

Solubility Soluble in water, methanol, DMSO; sparingly

soluble in ether.

Structural Analysis & Stereochemistry

The pharmacological potency of morpholine-based drugs often hinges on the absolute

configuration of the C2 substituent.

» Conformation: The morpholine ring typically adopts a chair conformation. In the (R)-isomer,

the 2-hydroxymethyl group prefers an equatorial position to minimize 1,3-diaxial interactions,

stabilizing the structure.

o Salt Formation: The nitrogen atom at position 4 is the site of protonation. In the HCI salt form,

this nitrogen becomes quaternary (ammonium), significantly increasing water solubility and

shelf-stability compared to the oil-based free amine.

e Benzyl Protection: The N-benzyl group acts as a robust protecting group that is stable under

basic and nucleophilic conditions but can be removed via catalytic hydrogenolysis (Pd/C, H2)

to yield the free secondary amine for further diversification.

Synthesis & Manufacturing Protocols
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The synthesis of the (R)-enantiomer requires a route that preserves chiral integrity. The most
authoritative industrial method utilizes (S)-Epichlorohydrin as the chiral pool starter. Note that
the Cahn-Ingold-Prelog (CIP) priority changes during ring closure, meaning (S)-epichlorohydrin
yields the (R)-morpholine derivative.

Retrosynthetic Pathway (Graphviz)
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Figure 1: Convergent synthesis pathway for (R)-4-benzyl-2-(hydroxymethyl)morpholine.

Detailed Experimental Protocol

Objective: Synthesis of (R)-4-benzyl-2-(hydroxymethyl)morpholine HCI from (S)-
epichlorohydrin.

Reagents:

(S)-Epichlorohydrin (>99% ee)

N-Benzyl-2-aminoethanol

Potassium Hydroxide (KOH) or Sodium Hydroxide (NaOH)

Solvents: Methanol, Toluene, Diethyl Ether, HCI (gas or ethereal solution).
Step-by-Step Methodology:
e Coupling (Ring Opening):

o Charge a reactor with N-benzyl-2-aminoethanol (1.0 eq) and methanol (5 vol).
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o Cool to 0-5°C.

o Add (S)-epichlorohydrin (1.1 eq) dropwise over 1 hour. Rationale: Slow addition prevents
polymerization and controls exotherm.

o Allow the mixture to warm to room temperature (20—25°C) and stir for 12—16 hours.

o Checkpoint: Monitor by TLC or LC-MS for disappearance of amine. The intermediate
formed is the linear chlorohydrin.

e Cyclization (Ring Closure):
o Cool the reaction mixture to 0°C.
o Add pulverized KOH (2.5 eq) or 50% NaOH solution.

o Heat to 45-50°C for 4-6 hours. Mechanism: The alkoxide generated attacks the carbon
bearing the chloride in an intramolecular S_N2 reaction, forming the morpholine ring.

o Purification: Quench with water, extract into Toluene or DCM. Wash organic layer with
brine, dry over MgSOa4, and concentrate to yield the crude oil (Free Base).

e Salt Formation (Hydrochlorination):

[e]

Dissolve the crude oil in dry Diethyl Ether or Isopropanol.

o

Cool to 0°C.

[¢]

Bubble dry HCI gas or add HCI in dioxane/ether dropwise until pH < 3.

[¢]

The (R)-4-benzyl-2-(hydroxymethyl)morpholine HCI will precipitate as a white solid.

[e]

Filter, wash with cold ether, and dry under vacuum.

Characterization & Quality Control

To validate the structure and purity, the following analytical parameters are standard.

© 2026 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13652743?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Nuclear Magnetic Resonance (NMR)

Expected Signals .
Nucleus Solvent Assignment

(5 ppm)

1H NMR DMSO-ds 7.30-7.45 (m, 5H) Aromatic (Benzyl)

Benzyl CHz (N-CH:-

4.30 (s, 2H) oh)

Morpholine ring (O-

3.80-4.00 (m, 3H)
CH) + CH2-OH

Morpholine ring (O-

3.50-3.70 (m, 2H)
CH2)

Morpholine ring (N-

2.60-3.20 (m, 4H)
CH2)

NH* (Ammonium
10.5-11.0 (br s, 1H)
proton)

Chiral Purity (HPLC)

e Column: Chiralcel OD-H or AD-H.

¢ Mobile Phase: Hexane : Isopropanol : Diethylamine (90:10:0.1).

e Detection: UV @ 210 nm or 254 nm.

» Requirement: Enantiomeric Excess (ee) > 98% is typically required for API synthesis.
Applications in Drug Discovery

This specific enantiomer is a "privileged scaffold" in medicinal chemistry.

o NK1 Receptor Antagonists: The (R)-2-hydroxymethyl morpholine core is a direct precursor to
the morpholine ring found in Aprepitant (Emend) and Fosaprepitant. The hydroxymethyl
group is often oxidized to an aldehyde or carboxylic acid, or etherified (as in Aprepitant) to
link with fluorophenyl groups.
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» Reuptake Inhibitors: Analogues are used in the development of selective norepinephrine
reuptake inhibitors (NRI) for depression and neuropathic pain.

» Chiral Resolution Agents: The free base can serve as a chiral base for resolving acidic
racemates.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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